N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide

• IUPAC Name: N-[2-(6-fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-yl]acetamide
• InChI: InChI=1S/C17H16FN3O2/c1-11(22)20-15-4-2-3-13-10-21(8-7-14(13)15)17(23)12-5-6-16(18)19-9-12/h2-6,9H,7-8,10H2,1H3,(H,20,22)
• InChI Key: AUUFCIXMIZLTJM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC2=C1CCN(C2)C(=O)C3=CN=C(C=C3)F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide, also known as FPDI, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. FPDI is a small molecule that can act as an inhibitor of certain enzymes and receptors, making it a promising candidate for drug development.

Scientific Research Applications

Structural Aspects and Fluorescence Properties

One study discusses the structural aspects and properties of salt and inclusion compounds related to amide-containing isoquinoline derivatives, highlighting their potential in forming gels and crystalline solids with different acids, and their enhanced fluorescence emission in certain host–guest complexes. These properties suggest applications in materials science, particularly for designing materials with specific optical properties (Karmakar et al., 2007).

Palladium-Catalyzed Fluorination

Another research communication elaborates on a palladium-catalyzed method for the fluorination of carbon-hydrogen bonds using N-fluoropyridinium reagents, pointing to its significance in synthetic chemistry for introducing fluorine atoms into organic molecules, potentially enhancing their pharmacological properties (Hull et al., 2006).

Synthesis and Optical Properties of Fluorophores

The synthesis and optical properties of new "push-pull" fluorophores based on arylpyridine and arylquinoline structures are explored in another study. Such fluorophores have been evaluated for their non-linear optic behavior, suggesting their utility in the development of optical materials and sensors (Kopchuk et al., 2019).

PET Imaging of Translocator Protein

Research on PET ligands, such as 18F-FEAC and 18F-FEDAC, for imaging translocator protein (TSPO) in the brain, demonstrates their potential applications in neuroscience, particularly for studying neuroinflammation and neurological disorders (Yui et al., 2010).

Cyclization and Synthesis of Benzofused Lactams

A study on the cyclization of nitroacetamide derivatives to produce benzofused lactams suggests a novel synthetic pathway for creating complex organic structures, which could be beneficial in drug discovery and development (Fante et al., 2014).